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Compound of Interest

Compound Name: 2-(4-Methoxybenzylamino)pyridine

Cat. No.: B147247

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the predicted bioactivity of 2-(4-
Methoxybenzylamino)pyridine and its derivatives, with a focus on in silico methodologies.
While direct comprehensive studies on this specific molecule are limited, this guide synthesizes
data from closely related N-alkyl-N-(4-methoxyphenyl)pyridin-2-amine derivatives to project its
potential therapeutic applications and the computational strategies used to predict them. The
primary predicted bioactivity for this class of compounds is the inhibition of tubulin
polymerization, a key mechanism in anticancer therapies.

Predicted Bioactivity and Mechanism of Action

Derivatives of 2-(4-Methoxybenzylamino)pyridine have been identified as a novel class of
tubulin polymerization inhibitors.[1] These compounds are predicted to exert their biological
effect by targeting the colchicine binding site on tubulin.[1] By binding to this site, they disrupt
the assembly of microtubules, which are essential components of the cytoskeleton involved in
cell division, intracellular transport, and maintenance of cell shape. The inhibition of tubulin
polymerization leads to cell cycle arrest and ultimately apoptosis (programmed cell death) in
rapidly dividing cells, such as cancer cells. This mechanism of action is a well-established
strategy for cancer chemotherapy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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